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Compound of Interest

1,2-Bis(bromomethyl)-4-
Compound Name: ,
nitrobenzene

cat. No.: B1337785

An In-depth Technical Guide to 1,2-
Bis(bromomethyl)-4-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical intermediate 1,2-
Bis(bromomethyl)-4-nitrobenzene, focusing on its molecular properties, synthesis, and
potential applications as a scaffold in medicinal chemistry and drug development. The
document includes detailed experimental protocols and safety guidelines to support research
and development activities.

Chemical Properties and Data

1,2-Bis(bromomethyl)-4-nitrobenzene is a substituted aromatic compound featuring two
reactive bromomethyl groups and a nitro group. These functional groups make it a versatile
building block for synthesizing more complex molecules. Key quantitative data are summarized
below.
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Property Value Source
Molecular Formula CsH7Br2NO:2 [1]
Molecular Weight 308.95 g/mol [1]
Melting Point 73-74 °C [2]
Appearance White solid [2]
Elemental Analysis C: 31.1%, H: 2.3%, N: 4.5% [2]

Experimental Protocols
Synthesis of 1,2-Bis(bromomethyl)-4-nitrobenzene

A general procedure for the synthesis of 1,2-Bis(bromomethyl)-4-nitrobenzene involves the
nitration of 1,2-bis(bromomethyl)benzene.[2]

Materials:

1,2-bis(bromomethyl)benzene (72.2 g, 300 mmol)

Potassium nitrate (KNO3) (33.0 g, 330 mmol)

Sulfuric acid (CH2S0a4) (600 mL)

Ice water

Ethyl acetate (EtOAc) / Petroleum ether
Procedure:

e Asolution of 1,2-bis(bromomethyl)benzene in sulfuric acid is prepared in a reaction vessel
and cooled to 0 °C.[2]

o Potassium nitrate (KNOs) is added in batches to the stirred solution over a period of 1 hour,
maintaining the temperature at 0 °C.[2]
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 After the addition is complete, the reaction mixture is stirred for an additional 3 hours at 0 °C.

[2]

e The reaction mixture is then carefully poured into ice water and stirred for 2 hours at 0 °C to
precipitate the product.[2]

Purification and Characterization:

The solid product is collected by filtration.[2]

The collected solid is washed several times with water and then dried.[2]

The final product, 1,2-bis(bromomethyl)-4-nitrobenzene, is obtained as a white solid with a
yield of approximately 68%.[2]

The structure of the product can be confirmed by *H NMR and *3C NMR spectroscopy.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412273.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412273.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412273.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412273.htm
https://www.benchchem.com/product/b1337785?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412273.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412273.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Dissolve 1,2-bis(bromomethyl)benzene
in H2SO04

Y

Cool solutionto 0 °C

Reaction Setup

Start Reaction

Al

Add KNOs in batches
(1 hour @ 0 °C)

Y

Stir mixture
(3 hours @ 0 °C)

Nitration |Reaction

End Reaction

NP}

Pour into ice water (Quench)

Y
Stir for 2 hours @ 0 °C

Y

Filter to collect solid

Y

Wash with water

Y

Dry the product

Product Isolatign & Purification

Yield: 68%
/

Final Product:

1,2-Bis(bromomethyl)-4-nitrobenzene

Diagram 1: Synthesis Workflow for 1,2-Bis(bromomethyl)-4-nitrobenzene
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Diagram 1: Synthesis Workflow
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Applications in Drug Development

While direct applications of 1,2-Bis(bromomethyl)-4-nitrobenzene in approved drugs are not
documented, its structure is highly valuable for creating novel molecular entities in drug
discovery. The two bromomethyl groups are excellent leaving groups for nucleophilic
substitution reactions, allowing for the attachment of various pharmacophores. The nitro group
can be readily reduced to an amine, a key functional group in many active pharmaceutical
ingredients (APIs).[3][4] This dual reactivity makes it a versatile starting material for building
libraries of compounds for biological screening.

The general strategy involves using the compound as a central scaffold to link different
chemical moieties, potentially leading to molecules with novel therapeutic activities in areas
such as oncology and cardiovascular disease.[4]
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Diagram 2: Hypothetical Drug Discovery Workflow

Safety and Handling
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As a reactive chemical intermediate, 1,2-Bis(bromomethyl)-4-nitrobenzene requires careful
handling in a well-ventilated area, preferably a chemical fume hood.[1]

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-impermeable gloves. Gloves must be inspected before use.[1]
o Eye Protection: Use safety glasses or a face shield.[1]

o Clothing: Wear suitable protective clothing to avoid skin contact.[1]

First Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[1]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[1]

o Eye Contact: Rinse eyes with pure water for at least 15 minutes and consult a doctor.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

Spill and Disposal:

« In case of a spill, prevent further leakage if safe to do so.[1] Collect the material using spark-
proof tools and place it in a suitable, closed container for disposal.[1]

» Disposal should be carried out by a licensed chemical destruction plant or through controlled
incineration with flue gas scrubbing. Do not discharge into sewer systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.chemicalbook.com/msds/1-2-BIS-BROMOMETHYL-4-NITROBENZENE.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412273.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/applications-1-bromo-4-nitrobenzene-chemical-synthesis-nd
https://www.nbinno.com/article/pharmaceutical-intermediates/1-bromo-4-nitrobenzene-versatile-building-block-chemical-innovation-nd
https://www.benchchem.com/product/b1337785#molecular-formula-and-weight-of-1-2-bis-bromomethyl-4-nitrobenzene
https://www.benchchem.com/product/b1337785#molecular-formula-and-weight-of-1-2-bis-bromomethyl-4-nitrobenzene
https://www.benchchem.com/product/b1337785#molecular-formula-and-weight-of-1-2-bis-bromomethyl-4-nitrobenzene
https://www.benchchem.com/product/b1337785#molecular-formula-and-weight-of-1-2-bis-bromomethyl-4-nitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337785?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

